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Compound of Interest

Compound Name: 2-Ethyl-1,3,4-oxadiazole

Cat. No.: B078769 Get Quote

An In-depth Technical Guide to 2-Ethyl-1,3,4-
oxadiazole
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Ethyl-1,3,4-oxadiazole, a

heterocyclic compound belonging to the 1,3,4-oxadiazole class of molecules. The 1,3,4-

oxadiazole ring is a significant pharmacophore in medicinal chemistry, with derivatives

exhibiting a wide range of biological activities.[1][2][3][4][5][6][7] This document consolidates

available information on the chemical properties, synthesis, and potential biological relevance

of 2-Ethyl-1,3,4-oxadiazole, intended for researchers and professionals in drug development.

While specific biological data for this particular analogue is limited in publicly accessible

literature, this guide extrapolates potential activities based on the well-documented profile of

the 1,3,4-oxadiazole scaffold.

Core Compound Properties
2-Ethyl-1,3,4-oxadiazole is a five-membered aromatic heterocycle containing one oxygen and

two nitrogen atoms, with an ethyl group substituted at the 2-position.
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Property Value Reference

CAS Number 13148-61-3

Molecular Formula C₄H₆N₂O

Molecular Weight 98.10 g/mol

IUPAC Name 2-ethyl-1,3,4-oxadiazole

Synthesis and Experimental Protocols
The synthesis of 2,5-disubstituted 1,3,4-oxadiazoles is well-established in the literature.[8][9] A

common and direct method involves the cyclodehydration of 1,2-diacylhydrazines or the

reaction of acyl hydrazides with various reagents.[1][9] For the specific synthesis of 2-Ethyl-
1,3,4-oxadiazole, a logical and documented approach involves the reaction of propionyl

hydrazide with an orthoester, such as triethyl orthoformate.[10]

Plausible Synthetic Pathway
A general and widely utilized method for the synthesis of 2-substituted-1,3,4-oxadiazoles

involves the cyclocondensation of an appropriate acylhydrazide with triethyl orthoformate.[10]

In the case of 2-Ethyl-1,3,4-oxadiazole, the precursor would be propionyl hydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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